(E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-ethylanilino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H16N4O2S/c1-2-14-6-3-4-9-18(14)22-12-16(11-21)20-23-19(13-27-20)15-7-5-8-17(10-15)24(25)26/h3-10,12-13,22H,2H2,1H3/b16-12+
• InChI Key: GADZVLUUZACJCU-FOWTUZBSSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCC1=CC=CC=C1N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

(E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or signaling pathways involved in cancer cell growth or inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer effects. It has also been shown to reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of (E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile is its ability to selectively inhibit cancer cell growth without affecting normal cells. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on (E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile. One area of interest is its potential as an anti-cancer agent, with further studies needed to elucidate its mechanism of action and optimize its therapeutic potential. Another direction for research is its potential use as an anti-inflammatory agent, with further studies needed to determine its efficacy and safety in humans. Additionally, this compound may have applications in other fields, such as materials science and nanotechnology, which warrant further investigation.

Synthesis Methods

The synthesis of (E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile involves the reaction of 2-ethylphenylamine with 4-(3-nitrophenyl)thiazol-2-ylacetonitrile in the presence of a base. The resulting product is a yellow crystalline solid that is soluble in organic solvents.

Scientific Research Applications

(E)-3-((2-ethylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile has been studied for its potential applications in various fields. In the field of medicinal chemistry, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, with promising results in animal models.